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Compound of Interest

Compound Name: Digermane

Cat. No.: B087215

Digermane: A Technical Guide for Researchers

An In-depth Technical Guide on Digermane (CAS No. 13818-89-8) for Researchers, Scientists,
and Drug Development Professionals.

This technical guide provides a comprehensive overview of digermane, a germanium hydride
with applications in materials science and semiconductor manufacturing. The document details
its chemical identifiers, physical properties, and key chemical reactions, including
representative experimental protocols.

Core Chemical Identifiers and Properties

Digermane (GezHe) is an inorganic compound analogous to ethane.[1] It is a colorless,
flammable, and toxic gas at standard conditions.[1] Below is a summary of its key chemical
identifiers and physical properties.
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Identifier Type Value

CAS Number 13818-89-8

IUPAC Name Digermane

Chemical Formula GezHe

Molecular Weight 151.33 g/mol

InChl INChl=1S/Ge2H6/c1-2/h1-2H3
InChlKey MOFQWXUCFOZALF-UHFFFAOYSA-N
Canonical SMILES [GeH3][GeH3]

Melting Point -109 °C

Boiling Point 29 °C

Density 1.98 kg/m 3 (gas)

Vapor Pressure (at 0°C)

239 mmHg

Experimental Protocols
Synthesis of Digermane

Several methods for the synthesis of digermane have been reported. Historically, it was first

prepared by the hydrolysis of magnesium germanide with hydrochloric acid.[1] A more common

laboratory-scale synthesis involves the reduction of germanium dioxide. Digermane is often

produced as a co-product with germane (GeHa) in these reactions.

Representative Protocol: Reduction of Germanium Dioxide

This protocol is a generalized procedure based on established chemical reduction methods for

producing germane and digermane.

Objective: To synthesize a mixture of germane and digermane via the reduction of germanium

dioxide with sodium borohydride.

Materials:
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e Germanium dioxide (GeO2)

e Sodium borohydride (NaBHa)

o Sulfuric acid (H2S0a4), e.g., 1.5-3.0 M

e Sodium hydroxide (NaOH)

e Deionized water

 Inert gas (e.g., Nitrogen or Argon)

Equipment:

Three-neck round-bottom flask

e Dropping funnel

e Gas inlet adapter

o Condenser

e Cold trap (e.g., cooled with liquid nitrogen)

e Gas-tight syringes and tubing

e Schlenk line or similar inert atmosphere setup

Procedure:

o Preparation of Alkaline Germanium Solution:

o In a fume hood, prepare an aqueous solution of sodium hydroxide.

o Dissolve a specific molar concentration of germanium dioxide in the alkaline solution. The
ratio of GeO:z to NaOH should be less than 1:2.

o To this solution, add sodium borohydride. The molar ratio of BH4~ to GeO2z should be
greater than 4:1.
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» Reaction Setup:

o

Assemble the three-neck flask with the dropping funnel, gas inlet, and a condenser
connected to a cold trap.

o

Purge the entire system with an inert gas to remove all oxygen.

[¢]

Add the acidic solution (e.g., 1.5-3.0 M H2S0a4) to the dropping funnel.

o

Place the alkaline germanium and borohydride solution into the three-neck flask.

e Reaction:

o Slowly add the acid from the dropping funnel to the alkaline solution in the flask with
stirring. This will generate a gaseous mixture of germane, digermane, and hydrogen.

o The reaction is typically performed at or slightly above room temperature. Heating can
increase the yield of digermane.

e Product Collection:

o Pass the evolved gases through the condenser and then into the cold trap cooled with
liquid nitrogen to collect the germane and digermane. Hydrogen gas will pass through.

 Purification (if necessary):

o The collected germanes can be purified by fractional distillation or gas chromatography to
separate digermane from germane and other impurities.

Safety Precautions:

o Digermane is highly flammable and toxic. All procedures must be carried out in a well-
ventilated fume hood.

e The reaction should be conducted under an inert atmosphere as digermane can be
pyrophoric.
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o Appropriate personal protective equipment (safety goggles, flame-resistant lab coat, gloves)
must be worn.

e Ensure proper handling and quenching of any unreacted sodium borohydride.

Chemical Reactions and Workflows
Pyrolysis of Digermane

The thermal decomposition (pyrolysis) of digermane is a critical process in its application for
the chemical vapor deposition of germanium thin films. The pyrolysis proceeds through a series
of steps involving the formation of reactive intermediates.

Final Products
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Caption: Pyrolysis pathway of digermane.

As illustrated in the diagram, the initial step in the pyrolysis of digermane is the homolytic
cleavage of the Ge-Ge bond to form two germyl radicals (GeHse). These radicals can then
participate in a series of propagation steps, leading to the formation of germane (GeHa),
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germylene (GeHz), and ultimately solid germanium and hydrogen gas.[1] Germylene can also
polymerize to form a solid germanium hydride polymer.[1]

Chemical Vapor Deposition (CVD) Workflow

Digermane is used as a precursor in chemical vapor deposition (CVD) to grow thin films of
germanium on substrates, which is a fundamental process in semiconductor manufacturing.
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Caption: Generalized workflow for Chemical Vapor Deposition using digermane.

The CVD process begins with the introduction of digermane gas into a reaction chamber
containing a heated substrate. The digermane molecules are transported to the substrate
surface, where they adsorb and subsequently decompose (pyrolyze). This surface reaction
results in the deposition of a solid germanium film and the release of hydrogen gas as a
byproduct, which is then removed from the chamber.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b087215?utm_src=pdf-body
https://www.benchchem.com/product/b087215?utm_src=pdf-body
https://www.benchchem.com/product/b087215?utm_src=pdf-body
https://www.benchchem.com/product/b087215?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Digermane
https://www.benchchem.com/product/b087215#digermane-cas-number-and-chemical-identifiers
https://www.benchchem.com/product/b087215#digermane-cas-number-and-chemical-identifiers
https://www.benchchem.com/product/b087215#digermane-cas-number-and-chemical-identifiers
https://www.benchchem.com/product/b087215#digermane-cas-number-and-chemical-identifiers
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b087215?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b087215?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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